Cas no 50635-63-7 (3-tert-butylpentanedioic acid)

• Product Name: 3-tert-butylpentanedioic acid
• CAS No: 50635-63-7
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 364462
• PubChem ID: 4328890
• Update Time: 2025-10-21

3-tert-butylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(1,1-dimethylethyl)-
• 3-tert-butylpentanedioic acid
• DTXSID80401995
• 50635-63-7
• EN300-1829082

• Inchi： 1S/C9H16O4/c1-9(2,3)6(4-7(10)11)5-8(12)13/h6H,4-5H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： QMZIONVGEYVZHY-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-tert-butylpentanedioic acid

3-tert-butylpentanedioic Acid: A Key Compound in Modern Biopharmaceutical Research

3-tert-butylpentanedioic acid, with the chemical formula C₁₀H₁₈O₄ and the CAS number 50635-63-7, has emerged as a critical compound in the development of advanced biopharmaceutical formulations. This diacid derivative, characterized by its unique molecular structure and functional groups, plays a pivotal role in the design of novel drug delivery systems and therapeutic agents. Recent studies in 3-tert-butylpentanedioic acid synthesis have demonstrated its potential in enhancing the solubility and bioavailability of poorly water-soluble drugs, a challenge that has long hindered the efficacy of many pharmaceutical compounds.

The molecular architecture of 3-tert-butylpentanedioic acid consists of a pentane backbone with two carboxylic acid groups at the 1,4 positions, flanked by a tert-butyl group at the 3 position. This structural feature not only contributes to its chemical stability but also allows for versatile functionalization, making it an attractive platform for drug conjugation and polymer modification. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3-tert-butylpentanedioic acid as a building block in the synthesis of biodegradable polymeric micelles, which have shown promise in targeted drug delivery applications. The study emphasized how the tert-butyl substituent enhances the hydrophobicity of the molecule, enabling efficient encapsulation of hydrophobic therapeutic agents.

Recent advancements in 3-tert-butylpentaned